Cas no 177900-49-1 (3-(4-chlorophenyl)-1-(3,4-dimethoxyphenyl)prop-2-en-1-one)

• Product Name: 3-(4-chlorophenyl)-1-(3,4-dimethoxyphenyl)prop-2-en-1-one
• CAS No: 177900-49-1
• MF: C₁₇H₁₅ClO₃
• MW: 302.752204179764
• CID: 4613309
• Update Time: 2025-06-12

3-(4-chlorophenyl)-1-(3,4-dimethoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-3',4'-DIMETHOXYCHALCONE
• 3-(4-chlorophenyl)-1-(3,4-dimethoxyphenyl)prop-2-en-1-one
• 1-(3,4-DIMETHOXYPHENYL)-3-(4-CHLOROPHENYL)PROP-2-EN-1-ONE
• 2-Propen-1-one, 3-(4-chlorophenyl)-1-(3,4-dimethoxyphenyl)-

• Inchi： 1S/C17H15ClO3/c1-20-16-10-6-13(11-17(16)21-2)15(19)9-5-12-3-7-14(18)8-4-12/h3-11H,1-2H3/b9-5+
• InChI Key： VJAYGIKWBKGYJF-WEVVVXLNSA-N
• SMILES： C1(=CC=C(OC)C(OC)=C1)C(=O)/C=C/C1C=CC(Cl)=CC=1

3-(4-chlorophenyl)-1-(3,4-dimethoxyphenyl)prop-2-en-1-one Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones

Additional information on 3-(4-chlorophenyl)-1-(3,4-dimethoxyphenyl)prop-2-en-1-one

Comprehensive Overview of 3-(4-chlorophenyl)-1-(3,4-dimethoxyphenyl)prop-2-en-1-one (CAS No. 177900-49-1)

3-(4-chlorophenyl)-1-(3,4-dimethoxyphenyl)prop-2-en-1-one, with the CAS number 177900-49-1, is a synthetic organic compound that has garnered significant attention in pharmaceutical and materials science research. This chalcone derivative is characterized by its unique molecular structure, featuring a 4-chlorophenyl group and a 3,4-dimethoxyphenyl moiety linked by an α,β-unsaturated ketone bridge. Its structural versatility makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory and antioxidant agents.

In recent years, the demand for 3-(4-chlorophenyl)-1-(3,4-dimethoxyphenyl)prop-2-en-1-one has surged due to its potential applications in drug discovery and medicinal chemistry. Researchers are actively exploring its role as a scaffold for kinase inhibitors, which are critical in targeting diseases like cancer and neurodegenerative disorders. The compound's electron-rich aromatic systems and conjugated double bond contribute to its ability to interact with biological targets, making it a focal point in structure-activity relationship (SAR) studies.

From a synthetic perspective, CAS 177900-49-1 is typically prepared via Claisen-Schmidt condensation, a classic method for chalcone synthesis. This reaction involves the condensation of a 4-chlorobenzaldehyde with a 3,4-dimethoxyacetophenone under basic conditions. The process is highly efficient and scalable, making it suitable for industrial applications. Recent advancements in green chemistry have also introduced catalytic methods to optimize yield and reduce environmental impact, aligning with the growing emphasis on sustainable synthesis.

The compound's physicochemical properties, such as its melting point, solubility, and spectroscopic characteristics, are well-documented in literature. These properties are crucial for its formulation in pharmaceutical preparations and material science applications. For instance, its UV-absorbing capabilities have been exploited in the development of organic semiconductors and photostabilizers, addressing the rising demand for advanced functional materials.

In the context of drug development, 3-(4-chlorophenyl)-1-(3,4-dimethoxyphenyl)prop-2-en-1-one has shown promise in preclinical studies. Its modulatory effects on oxidative stress pathways and anti-proliferative activity against certain cell lines have sparked interest in its therapeutic potential. However, further in vivo studies and clinical trials are needed to validate its efficacy and safety. The compound's ADME (Absorption, Distribution, Metabolism, and Excretion) profile is currently under investigation to assess its pharmacokinetic behavior.

The commercial availability of CAS 177900-49-1 has expanded due to its relevance in high-throughput screening and combinatorial chemistry. Suppliers often provide it in high purity (>98%) for research purposes, with custom synthesis options available for specialized applications. Its pricing and supply chain dynamics are influenced by factors such as raw material costs and regulatory requirements, which are critical considerations for procurement specialists.

From an intellectual property standpoint, several patents describe the use of 3-(4-chlorophenyl)-1-(3,4-dimethoxyphenyl)prop-2-en-1-one in various formulations. These patents highlight its utility in cosmeceuticals and nutraceuticals, particularly as an active ingredient in skincare products targeting photoaging and hyperpigmentation. This aligns with the booming cosmetic industry's focus on natural-inspired synthetics.

In summary, 3-(4-chlorophenyl)-1-(3,4-dimethoxyphenyl)prop-2-en-1-one (CAS 177900-49-1) represents a multifaceted compound with broad applicability across pharmaceuticals, materials science, and cosmetic chemistry. Its synthetic accessibility, bioactive potential, and material properties position it as a compound of enduring interest in both academic and industrial research. Future studies will likely uncover additional applications, reinforcing its significance in molecular design and innovation-driven industries.